Cas no 306305-07-7 (Adenosine, 2'-deoxy-4'-C-ethynyl-)

• Product Name: Adenosine, 2'-deoxy-4'-C-ethynyl-
• CAS No: 306305-07-7
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 3934479
• PubChem ID: 481527
• Update Time: 2025-04-22

Adenosine, 2'-deoxy-4'-C-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-4'-C-ethynyl-
• 4'-Ethynyl-2'-deoxyadenosine
• 9-(2-Deoxy-4-C-ethynyl-.beta.-D-ribo-pentofuranosyl) adenine
• 306305-07-7
• HY-125810
• CHEMBL2012670
• SCHEMBL2525364
• (2R,3S,5R)-5-(6-aminopurin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
• CS-0099538
• EdAdo
• 4'-C-ethynyl dAdo
• DA-60350
• AKOS040732313
• (2R,3S,5R)-5-(6-aminopurin-9-yl)-2-ethynyl-2-(hydroxymethyl)oxolan-3-ol

• Inchi： InChI=1S/C12H13N5O3/c1-2-12(4-18)7(19)3-8(20-12)17-6-16-9-10(13)14-5-15-11(9)17/h1,5-8,18-19H,3-4H2,(H2,13,14,15)/t7-,8+,12+/m0/s1
• InChI Key： HMIGVKANVVLEOA-JOAULVNJSA-N
• SMILES： C#CC1(C(CC(O1)N2C=NC3=C(N=CN=C32)N)O)CO

Computed Properties

• Exact Mass: 275.10183929g/mol
• Monoisotopic Mass: 275.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines